Cas no 1016836-92-2 (1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one)

1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one is a specialized organic compound featuring an imidazo[1,2-a]pyridine core linked to a phenyl ketone moiety via a methoxy bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid heterocyclic framework enhances binding affinity in target interactions, while the ketone functionality allows for further derivatization. The compound exhibits favorable stability under standard conditions, ensuring reliable handling and storage. Its synthetic versatility and well-defined reactivity profile make it particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents.
1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one structure
1016836-92-2 structure
Product Name:1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one
CAS No:1016836-92-2
MF:C16H14N2O2
MW:266.294563770294
CID:5069686
Update Time:2025-05-26

1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-{imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one
    • 1-[3-(imidazo[1,2-a]pyridin-2-ylmethoxy)phenyl]ethanone
    • 1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one
    • Inchi: 1S/C16H14N2O2/c1-12(19)13-5-4-6-15(9-13)20-11-14-10-18-8-3-2-7-16(18)17-14/h2-10H,11H2,1H3
    • InChI Key: MJILCFINBDVABF-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C(C)=O)=C1)CC1=CN2C=CC=CC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.6

1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I706643-25mg
1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one
1016836-92-2
25mg
$ 50.00 2022-06-04
TRC
I706643-50mg
1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one
1016836-92-2
50mg
$ 70.00 2022-06-04
TRC
I706643-250mg
1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one
1016836-92-2
250mg
$ 275.00 2022-06-04
Enamine
EN300-40410-0.05g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
0.05g
$66.0 2025-02-19
Enamine
EN300-40410-0.1g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
0.1g
$98.0 2025-02-19
Enamine
EN300-40410-0.25g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
0.25g
$142.0 2025-02-19
Enamine
EN300-40410-0.5g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
0.5g
$271.0 2025-02-19
Enamine
EN300-40410-1.0g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
1.0g
$371.0 2025-02-19
Enamine
EN300-40410-2.5g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
2.5g
$726.0 2025-02-19
Enamine
EN300-40410-5.0g
1-[3-({imidazo[1,2-a]pyridin-2-yl}methoxy)phenyl]ethan-1-one
1016836-92-2 95.0%
5.0g
$1075.0 2025-02-19

Additional information on 1-(3-{Imidazo1,2-apyridin-2-ylmethoxy}phenyl)ethan-1-one

1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one: A Comprehensive Overview

The compound 1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one, identified by the CAS number 1016836-92-2, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility.

At its core, the molecule features an imidazo[1,2-a]pyridine ring system, which is a bicyclic structure composed of a pyridine ring fused with an imidazole ring. This arrangement imparts unique electronic properties to the molecule, making it highly reactive and bioactive. The imidazo[1,2-a]pyridine moiety is further connected to a methoxyphenyl group via a methylene bridge (-CH₂-O-), which serves as a critical site for molecular interactions and functionalization.

The ethanone group (-COCH₃) at the terminal position of the molecule adds to its complexity and functionality. This ketone group not only contributes to the molecule's solubility but also plays a pivotal role in its pharmacokinetic properties, such as absorption and metabolism. Recent studies have highlighted the importance of this group in modulating the compound's bioavailability and therapeutic efficacy.

From a synthetic perspective, the construction of this compound involves a series of well-defined steps that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the imidazo[1,2-a]pyridine core through either cyclization reactions or coupling methodologies. This is followed by the introduction of the methoxyphenyl group via nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

The compound has been extensively studied for its biological activities, particularly in the context of its potential as a drug candidate. Recent research has demonstrated that 1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological activities, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. For instance, studies have shown that derivatives of this compound can be used as active layers in organic photovoltaic devices due to their ability to efficiently absorb light and transport charges.

The development of novel synthetic routes for this compound has been another area of active research. Scientists have recently reported methods that utilize catalytic asymmetric synthesis to construct the chiral centers within the molecule with high enantioselectivity. These advancements not only enhance the efficiency of synthesis but also pave the way for the production of enantiomerically pure compounds, which are crucial for drug development.

In terms of applications, this compound has shown promise in both academic and industrial settings. Its use as a building block in medicinal chemistry has led to the discovery of several analogs with improved pharmacokinetic profiles and enhanced bioactivity. Furthermore, its role as a precursor in materials science has opened new avenues for developing advanced materials with tailored properties.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its potential applications. Ongoing research is focused on understanding its interaction with biological systems at a molecular level, as well as optimizing its synthesis for large-scale production.

In conclusion, 1-(3-{Imidazo[1,2-a]pyridin-2-ylmethoxy}phenyl)ethan-1-one stands out as a versatile and bioactive molecule with significant implications across multiple disciplines. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool in both academic research and industrial applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd